Cas no 139458-27-8 (1,1-Ethenediamine,N-[(3,5-dimethyl-4-isoxazolyl)methyl]-N'-methyl-2-nitro-)

• Product Name: 1,1-Ethenediamine,N-[(3,5-dimethyl-4-isoxazolyl)methyl]-N'-methyl-2-nitro-
• CAS No: 139458-27-8
• MF: C₉H₁₄N₄O₃
• MW: 226.232461452484
• CID: 1271531
• Update Time: 2024-08-03

1,1-Ethenediamine,N-[(3,5-dimethyl-4-isoxazolyl)methyl]-N'-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,1-Ethenediamine,N-[(3,5-dimethyl-4-isoxazolyl)methyl]-N'-methyl-2-nitro-
• 1,1-Ethenediamine, N-[(3,5-dimethyl-4-isoxazolyl)methyl]-N'-methyl-2-nitro-

• Inchi： 1S/C9H14N4O3/c1-6-8(7(2)16-12-6)4-11-9(10-3)5-13(14)15/h5,10-11H,4H2,1-3H3
• InChI Key： VKDSOJRVKDDULK-UHFFFAOYSA-N
• SMILES： C(NC)(NCC1=C(C)ON=C1C)=C[N+]([O-])=O

Computed Properties

• Exact Mass: 226.10672

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• Boiling Point: 410.4±45.0 °C(Predicted)
• PSA: 93.23
• pka: 2.18±0.70(Predicted)